6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 6-O-methyl 3-O-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C23H25ClN2O7/c1-10(2)33-23(29)18-12(4)25-15-8-11(3)17(22(28)32-5)21(27)20(15)19(18)13-6-7-14(24)16(9-13)26(30)31/h6-7,9-11,17,19,25H,8H2,1-5H3
• InChI Key: LNFJWNBQGAWCKO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=C(C=C3)Cl)[N+](=O)[O-])C(=O)C1C(=O)OC
• Molecular Formula: C23H25ClN2O7
• Molecular Weight: 476.9 g/mol

Description

6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound with a unique structure. It belongs to the class of quinoline derivatives, which are known for their diverse biological activities and applications in various fields such as medicinal chemistry, agrochemicals, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions. The starting materials often include substituted anilines, aldehydes, and ketones. The key steps in the synthesis may involve:

Condensation Reactions: Formation of the quinoline core through condensation of aniline derivatives with aldehydes or ketones.

Cyclization: Intramolecular cyclization to form the hexahydroquinoline ring system.

Functional Group Modifications: Introduction of isopropyl, methyl, chloro, and nitro groups through various substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to achieve high yields and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert nitro groups to amines or reduce carbonyl groups to alcohols.

Substitution: Halogen atoms such as chlorine can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline N-oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs, particularly those targeting infectious diseases or cancer.

Biological Studies: The compound’s biological activity can be studied to understand its mechanism of action and potential therapeutic uses.

Material Science: It can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Agrochemicals: The compound may have applications as a pesticide or herbicide due to its potential biological activity.

Mechanism of Action

The mechanism of action of 6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Similar Compounds

Quinoline: A simpler structure with a broad range of biological activities.

Chloroquine: A well-known antimalarial drug with a quinoline core.

Nitroquinoline: Compounds with nitro groups that exhibit antimicrobial properties.

Uniqueness

6-Methyl 3-propan-2-yl 4-(4-chloro-3-nitrophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is unique due to its specific substitution pattern and the combination of functional groups. This unique structure may confer distinct biological activities and properties, making it a valuable compound for research and development.